Cas no 92146-02-6 (1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis-)

• Product Name: 1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis-
• CAS No: 92146-02-6
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 4322127
• PubChem ID: 14195550
• Update Time: 2025-06-07

1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis-
• 1-[2-(1H-pyrazol-1-yl)ethyl]-1H-pyrazole
• SCHEMBL5713341
• 1,2-Di-(1H-pyrazolyl)ethane
• 1,1a(2)-(1,2-Ethanediyl)bis[1H-pyrazole]
• DTXSID301285638
• MFCD03727231
• AKOS013123370
• 1,2-di(1H-pyrazol-1-yl)ethane
• 92146-02-6
• 1,2-bis-(pyrazol-1-yl)ethane

• Inchi： 1S/C8H10N4/c1-3-9-11(5-1)7-8-12-6-2-4-10-12/h1-6H,7-8H2
• InChI Key： WMKDUMFUQLWMMI-UHFFFAOYSA-N
• SMILES： C(N1C=CC=N1)CN1C=CC=N1

Computed Properties

• Exact Mass: 162.090546336Da
• Monoisotopic Mass: 162.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.6Ų